N-(5-CHLORO-2-METHOXYPHENYL)(PHENYL)METHANESULFONAMIDE

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-1-phenylmethanesulfonamide
• InChI: InChI=1S/C14H14ClNO3S/c1-19-14-8-7-12(15)9-13(14)16-20(17,18)10-11-5-3-2-4-6-11/h2-9,16H,10H2,1H3
• InChI Key: QHASTRVKLPQMCK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NS(=O)(=O)CC2=CC=CC=C2
• Molecular Formula: C14H14ClNO3S
• Molecular Weight: 311.8 g/mol

Description

N-(5-Chloro-2-methoxyphenyl)(phenyl)methanesulfonamide is a chemical compound with the molecular formula C8H10ClNO3S. It is known for its unique structural properties and potential applications in various scientific fields. The compound is characterized by the presence of a chloro group, a methoxy group, and a methanesulfonamide group attached to a phenyl ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(5-Chloro-2-methoxyphenyl)(phenyl)methanesulfonamide typically involves the reaction of 5-chloro-2-methoxyaniline with methanesulfonyl chloride in the presence of a base such as triethylamine. The reaction is carried out under controlled conditions to ensure the formation of the desired product. The general reaction scheme is as follows:

$$\text{5-chloro-2-methoxyaniline} + \text{methanesulfonyl chloride} \rightarrow \text{this compound}$$5-chloro-2-methoxyaniline+methanesulfonyl chloride→this compound

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and precise control of reaction parameters ensures high yield and purity of the product. The process may also include purification steps such as recrystallization or chromatography to obtain the final compound.

Chemical Reactions Analysis

Types of Reactions

N-(5-Chloro-2-methoxyphenyl)(phenyl)methanesulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the sulfonamide group to an amine group.

Substitution: The chloro group can be substituted with other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H2O2) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium azide (NaN3) or potassium thiocyanate (KSCN).

Major Products Formed

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of amines.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

N-(5-Chloro-2-methoxyphenyl)(phenyl)methanesulfonamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development and therapeutic applications.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(5-Chloro-2-methoxyphenyl)(phenyl)methanesulfonamide involves its interaction with specific molecular targets. The compound may inhibit certain enzymes or receptors, leading to its observed biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(5-Chloro-2-methoxyphenyl)methanesulfonamide
• N-(5-Chloro-2-methoxyphenyl)-2-methylbenzamide

Uniqueness

N-(5-Chloro-2-methoxyphenyl)(phenyl)methanesulfonamide is unique due to its specific structural features, such as the combination of a chloro group, methoxy group, and methanesulfonamide group